N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide

• IUPAC Name: N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide
• InChI: InChI=1S/C15H18N2O4/c18-9-15(5-1-2-6-15)17-14(20)10-3-4-12-11(7-10)16-13(19)8-21-12/h3-4,7,18H,1-2,5-6,8-9H2,(H,16,19)(H,17,20)
• InChI Key: NRBGWODHTOWENE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CO)NC(=O)C2=CC3=C(C=C2)OCC(=O)N3
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide, also known as PHCCC, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzoxazine derivatives and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide acts as a positive allosteric modulator of metabotropic glutamate receptor subtype 4 (mGluR4). This receptor is primarily found in the central nervous system and is involved in the regulation of neurotransmitter release. N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide enhances the activity of mGluR4, leading to an increase in the release of neurotransmitters such as GABA and glutamate.
Biochemical and Physiological Effects:
N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide has been found to have a wide range of biochemical and physiological effects. It has been shown to enhance synaptic transmission, increase the release of neurotransmitters, and reduce the activity of neurons in the central nervous system. N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide has also been found to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide is that it is a selective modulator of mGluR4, which means that it does not affect other receptors in the central nervous system. This makes it a useful tool for studying the role of mGluR4 in various neurological disorders. However, one of the limitations of N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide is that it has poor bioavailability, which means that it may not be suitable for clinical use.

Future Directions

There are several future directions for the study of N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide. One area of research is the development of more potent and selective modulators of mGluR4. Another area of research is the investigation of the potential therapeutic applications of N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide in the treatment of various neurological disorders. Additionally, the use of N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide in combination with other drugs may also be explored to enhance its therapeutic effects.
Conclusion:
In conclusion, N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide is a compound that has been extensively studied for its potential therapeutic applications. It acts as a positive allosteric modulator of mGluR4 and has been found to have a wide range of biochemical and physiological effects. While it has several advantages as a research tool, its poor bioavailability limits its potential clinical use. Nonetheless, there are several future directions for the study of N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide, which may lead to the development of new treatments for various neurological disorders.

Synthesis Methods

The synthesis of N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide involves the reaction of 1-(hydroxymethyl)cyclopentylamine with 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid. The reaction is carried out under reflux conditions in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by column chromatography to obtain pure N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide.

Scientific Research Applications

N-[1-(hydroxymethyl)cyclopentyl]-3-oxo-4H-1,4-benzoxazine-6-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to have a wide range of effects on the central nervous system and has been investigated for its potential use in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.